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Compound of Interest

Compound Name: Pyrazine-2-sulfinic acid

Cat. No.: B15059493 Get Quote

An In-Depth Technical Guide to Pyrazine-2-
sulfinic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pyrazine-2-sulfinic acid, a distinct heterocyclic compound, holds potential for exploration

within pharmaceutical and chemical research. This technical guide serves as a foundational

resource, consolidating available data on its chemical identity. At present, detailed experimental

protocols and comprehensive biological studies specifically concerning Pyrazine-2-sulfinic
acid are not extensively documented in publicly accessible literature. This guide, therefore,

presents the confirmed chemical properties and provides a generalized framework for potential

synthetic approaches and areas of investigation based on the chemistry of related pyrazine

and sulfinic acid derivatives.

Chemical Identity and Properties
Pyrazine-2-sulfinic acid is identified by the Chemical Abstracts Service (CAS) number

1195873-57-4. Its molecular structure and key identifiers are summarized in the table below.
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Property Value

CAS Number 1195873-57-4[1]

Molecular Formula C₄H₄N₂O₂S[1]

Molecular Weight 144.15 g/mol

Canonical SMILES C1=CN=C(C=N1)S(=O)O

InChI Key Not available

Potential Synthetic Pathways
While specific, validated experimental protocols for the synthesis of Pyrazine-2-sulfinic acid
are not readily available in the literature, a potential synthetic route can be conceptualized

based on established methods for the preparation of heteroaromatic sulfinic acids. A plausible

approach involves the reduction of a corresponding sulfonyl halide. The following diagram

illustrates a generalized workflow for such a synthesis.

2-Chloropyrazine

Oxidative Chlorosulfonation

Pyrazine-2-sulfonyl chloride

Reduction

Pyrazine-2-sulfinic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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